3,4-Dimethoxybenzoic acid
3,4-Dimethoxybenzoic acid
3,4-dimethoxybenzoic acid is a member of the class of benzoic acids that is benzoic acid substituted by methoxy groups at positions 2 and 3. It has a role as a plant metabolite and an allergen. It derives from a hydride of a benzoic acid.
3,4-Dimethoxybenzoic acid is a natural product found in Goniothalamus amuyon, Spiraea formosana, and other organisms with data available.
3,4-Dimethoxybenzoic acid is a natural product found in Goniothalamus amuyon, Spiraea formosana, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
93-07-2
VCID:
VC21153265
InChI:
InChI=1S/C9H10O4/c1-12-7-4-3-6(9(10)11)5-8(7)13-2/h3-5H,1-2H3,(H,10,11)
SMILES:
COC1=C(C=C(C=C1)C(=O)O)OC
Molecular Formula:
C9H10O4
Molecular Weight:
182.17 g/mol
3,4-Dimethoxybenzoic acid
CAS No.: 93-07-2
Cat. No.: VC21153265
Molecular Formula: C9H10O4
Molecular Weight: 182.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-dimethoxybenzoic acid is a member of the class of benzoic acids that is benzoic acid substituted by methoxy groups at positions 2 and 3. It has a role as a plant metabolite and an allergen. It derives from a hydride of a benzoic acid. 3,4-Dimethoxybenzoic acid is a natural product found in Goniothalamus amuyon, Spiraea formosana, and other organisms with data available. |
|---|---|
| CAS No. | 93-07-2 |
| Molecular Formula | C9H10O4 |
| Molecular Weight | 182.17 g/mol |
| IUPAC Name | 3,4-dimethoxybenzoic acid |
| Standard InChI | InChI=1S/C9H10O4/c1-12-7-4-3-6(9(10)11)5-8(7)13-2/h3-5H,1-2H3,(H,10,11) |
| Standard InChI Key | DAUAQNGYDSHRET-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C(=O)O)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C(=O)O)OC |
| Appearance | Powder |
| Melting Point | 181.0 °C |
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